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Compound of Interest

Compound Name: Aminoquinol triphosphate

Cat. No.: B1667111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aminoquinol triphosphate is a novel compound with significant therapeutic potential,

stemming from the established activity of its parent compound, Aminoquinol, as a dual inhibitor

of Cyclin-Dependent Kinase 4/6 (CDK4/6) and Phosphoinositide 3-Kinase (PI3K). This

technical guide provides a comprehensive overview of the initial characterization of

Aminoquinol triphosphate. While direct experimental data for the triphosphate derivative is

limited, this document outlines the presumed mechanism of action based on its precursor, and

details the necessary experimental protocols for its synthesis and biological evaluation. This

guide serves as a foundational resource for researchers initiating studies on this promising

molecule, particularly in the fields of oncology and antiparasitic drug discovery.

Introduction
Aminoquinol triphosphate belongs to the 8-aminoquinoline class of compounds, a group

known for its diverse biological activities, including antimalarial properties. The parent

compound, Aminoquinol, has been identified as a potent dual inhibitor of CDK4/6 and the

PI3K/AKT signaling pathway, both of which are critical in cancer cell proliferation and survival.

The addition of a triphosphate group may modulate the compound's solubility, cell permeability,

and intracellular activity, potentially offering advantages over the parent molecule. This

document provides a framework for the initial scientific investigation into Aminoquinol
triphosphate.
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Physicochemical Properties
Based on available data for Aminoquinol triphosphate, the following properties have been

identified.

Property Value Source

Molecular Formula C26H40Cl2N3O12P3 PubChem

Molecular Weight 750.4 g/mol PubChem

IUPAC Name

4-N-[7-chloro-2-[(E)-2-(2-

chlorophenyl)ethenyl]quinolin-

4-yl]-1-N,1-N-diethylpentane-

1,4-diamine;phosphoric acid

PubChem

Synonyms

Aminochinol triphosphate, 7-

Chloro-2-(o-chlorostyryl)-4-((4-

(diethylamino)-1-

methylbutyl)amino)quinoline

triphosphate

PubChem

Presumed Mechanism of Action
The biological activity of Aminoquinol triphosphate is predicted to be similar to its parent

compound, Aminoquinol, which functions as a dual inhibitor of CDK4/6 and PI3K/AKT.

Inhibition of the CDK4/6-Rb Pathway
The CDK4/6-cyclin D complex plays a crucial role in the G1 phase of the cell cycle. It

phosphorylates the Retinoblastoma (Rb) protein, leading to the release of the E2F transcription

factor and subsequent entry into the S phase. Inhibition of CDK4/6 by Aminoquinol prevents Rb

phosphorylation, causing cell cycle arrest in the G1 phase and inhibiting tumor cell proliferation.
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Caption: CDK4/6-Rb Signaling Pathway Inhibition.

Inhibition of the PI3K/AKT/mTOR Pathway
The PI3K/AKT/mTOR pathway is a key signaling cascade that regulates cell growth, survival,

and metabolism. Upon activation by growth factors, PI3K phosphorylates PIP2 to generate

PIP3, which in turn activates AKT. Activated AKT phosphorylates a range of downstream

targets, including mTOR, to promote cell survival and proliferation. By inhibiting PI3K,

Aminoquinol blocks this signaling cascade, leading to decreased cell viability and apoptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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